![molecular formula C12H21NO6S B6220907 1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid CAS No. 2353643-86-2](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid
Overview
Description
1-(Tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid (TBMSPCA) is a carboxylic acid that is used in a variety of scientific and laboratory applications. It is a versatile reagent that has been used in the synthesis of various compounds, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including β-lactams, β-amino acids, and α-amino acids. It has also been used as a catalyst in the synthesis of peptides and proteins, and as an inhibitor of proteases. In addition, it has been used in the synthesis of peptidomimetics, as well as in the synthesis of various drugs and pharmaceuticals.
Mechanism of Action
1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid has been studied for its biochemical and physiological effects. It has been found to act as an inhibitor of proteases, which are enzymes that break down proteins. It has also been found to inhibit the activity of enzymes involved in the synthesis of fatty acids. In addition, it has been found to inhibit the activity of enzymes involved in the synthesis of cholesterol and triglycerides.
Biochemical and Physiological Effects
1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid has been studied for its biochemical and physiological effects. It has been found to act as an inhibitor of proteases, which can lead to the inhibition of the breakdown of proteins. It has also been found to inhibit the activity of enzymes involved in the synthesis of fatty acids, cholesterol, and triglycerides. In addition, it has been found to have anti-inflammatory and anti-oxidative properties, and has been shown to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid has several advantages for use in lab experiments. It is a versatile reagent that can be used in the synthesis of various compounds, and has been found to be an effective inhibitor of proteases. In addition, it has been found to have anti-inflammatory and anti-oxidative properties. However, it is important to note that 1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid is a highly reactive compound, and should be handled with care.
Future Directions
There are several potential future directions for the use of 1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid. It could be used to further study the biochemical and physiological effects of the compound, as well as its potential applications in the synthesis of drugs and pharmaceuticals. In addition, further research could be conducted to explore the potential of 1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid as an inhibitor of other enzymes, such as those involved in the synthesis of fatty acids, cholesterol, and triglycerides. Finally, further research could be conducted to explore the potential of 1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid as an anti-inflammatory and anti-oxidative agent.
Synthesis Methods
1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid can be synthesized via a two-step process. The first step involves the reaction of tert-butyl carbamate with methanesulfonyl chloride in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction of these two reagents produces tert-butyl carbamoyl chloride, which is then reacted with pyrrolidine-3-carboxylic acid in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction results in the formation of 1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-(methanesulfonylmethyl)pyrrolidine-3-carboxylic acid involves the protection of the carboxylic acid group, followed by the addition of the methanesulfonylmethyl group and the deprotection of the carboxylic acid group.", "Starting Materials": [ "Pyrrolidine-3-carboxylic acid", "Tert-butyl chloroformate", "Methanesulfonylmethyl chloride", "Triethylamine", "Dichloromethane", "Diisopropylethylamine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting pyrrolidine-3-carboxylic acid with tert-butyl chloroformate and triethylamine in dichloromethane.", "Step 2: Addition of the methanesulfonylmethyl group by reacting the protected pyrrolidine-3-carboxylic acid with methanesulfonylmethyl chloride and diisopropylethylamine in dichloromethane.", "Step 3: Deprotection of the carboxylic acid group by reacting the intermediate product with hydrochloric acid in ethyl acetate.", "Step 4: Neutralization of the reaction mixture with sodium hydroxide and extraction with ethyl acetate.", "Step 5: Drying the organic layer with anhydrous magnesium sulfate and evaporation of the solvent to obtain the final product." ] } | |
CAS RN |
2353643-86-2 |
Molecular Formula |
C12H21NO6S |
Molecular Weight |
307.4 |
Purity |
95 |
Origin of Product |
United States |
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